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Compound of Interest

Compound Name: Iron(lll) p-toluenesulfonate

Cat. No.: B1630430

For Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Properties

Iron(lll) p-toluenesulfonate, also known as ferric tosylate, is a versatile and effective Lewis
acid catalyst.[1] It is widely utilized in organic synthesis and materials science due to its
efficiency in promoting a variety of chemical transformations.[1][2] Typically appearing as an
orange to reddish-brown powder, this compound is noted for its stability under a range of
conditions and its solubility in organic solvents.[2]

Property Value References
CAS Number 77214-82-5 [2]
Molecular Formula C21H21Fe0sSs [2]
Molecular Weight 569.43 g/mol [2]
Orange or reddish-brown
Appearance (2]
powder
Purity > 98% [31[4]
N Room temperature, in a cool,
Storage Conditions [2]

dry place
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Applications in Organic Synthesis

Iron(lll) p-toluenesulfonate is a highly effective catalyst for a range of organic reactions,
enhancing reaction rates and selectivity.[2] Its applications are particularly beneficial in the
pharmaceutical industry for the synthesis of complex molecules.[2]

Catalysis of Acylation Reactions

Iron(lll) p-toluenesulfonate efficiently catalyzes the acetylation of primary and secondary
alcohols, diols, and phenols.[5][6] This methodology is also applicable to the synthesis of
benzoate esters, albeit requiring a higher catalyst loading.[5][6]

Table 1: Catalyst Loading for Acylation Reactions[5][6]

Substrate Catalyst Loading (mol%)
1° and 2° Alcohols, Diols, Phenols 2.0
Benzoate Ester Synthesis 5.0

Biginelli Reaction for Dihydropyrimidinone Synthesis

This compound serves as an attractive catalyst for the Biginelli reaction, a one-pot
condensation for the synthesis of dihydropyrimidinones and their derivatives, which have noted
biological activities.[5][7] The use of Iron(lll) p-toluenesulfonate is advantageous due to its
low cost, low toxicity, and ease of handling compared to other corrosive and toxic catalysts.[5]
Optimal results for the Biginelli reaction are typically achieved with a 5.0 mol% catalyst loading.

[5]

Synthesis of Homoallyl Ethers

Iron(lll) p-toluenesulfonate, particularly its hexahydrate form, is an inexpensive and versatile
catalyst for the allylation of acetals using allyltrimethylsilane, yielding homoallyl ethers in
moderate to good yields.[7][8] It also facilitates the one-pot conversion of aldehydes to
homoallyl ethers.[7][8] The required catalyst quantity for efficient synthesis in acetonitrile at
room temperature varies from 2 mol% to 10 mol%.[7]
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Experimental Protocols

General Procedure for the Iron(lll) Tosylate Catalyzed
Biginelli Reaction

A mixture of an aryl aldehyde, a B-dicarbonyl compound, and urea is subjected to
cyclocondensation in the presence of Iron(lll) p-toluenesulfonate.

e Reaction Scheme:

o Aryl Aldehyde + [3-Dicarbonyl Compound + Urea --(Fe(OTs)s, Acetonitrile, Reflux)--> 3,4-
Dihydropyrimidin-2(1H)-one

e Detailed Protocol:

o A mixture of urea (1.2 g, 0.02 mol), an aryl aldehyde (0.01 mol), 4-methyl-N-(3-
nitrophenyl)-3-oxopentanamide (2.50 g, 0.01 mol), and Iron(lll) p-toluenesulfonate
hexahydrate (0.27 g, 0.001 mol) in 25 mL of acetonitrile is refluxed for 10 hours.

o The solution is then allowed to stand for 1 hour at room temperature.

o The reaction mixture is poured into chilled water, and the resulting solid product is filtered
and dried.

o The crude product is recrystallized from isopropyl alcohol.

Safety and Handling

Iron(lll) p-toluenesulfonate is classified as an irritant and can cause serious eye damage.[1]
[91[10]

e Handling:
o Handle in a well-ventilated area, preferably under a fume hood.
o Avoid breathing dust.[1]

o Avoid contact with eyes, skin, and clothing.[1]
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o Wear appropriate personal protective equipment, including safety goggles, chemical-
resistant gloves, and protective clothing.

e Storage:
o Store in tightly sealed containers in a cool, dry, and well-ventilated environment.
o Protect from moisture and direct sunlight.

o First Aid:

o Eyes: In case of contact, flush with copious amounts of water for at least 15 minutes and
seek medical attention.[1]

o Skin: In case of contact, flush with copious amounts of water for at least 15 minutes.[1]

o Inhalation: If inhaled, move to fresh air.[9]

Relevance in Drug Development and Signaling
Pathways

While Iron(lll) p-toluenesulfonate is a valuable tool in the synthesis of pharmaceutical
intermediates, direct biological activity or interaction with specific signaling pathways has not
been extensively documented in publicly available literature.[2][11] The relevance for drug
development professionals primarily lies in its role as a catalyst to facilitate the efficient
synthesis of complex organic molecules that may have therapeutic potential.[2] The low toxicity
profile of the catalyst makes it an attractive option in green chemistry approaches to
pharmaceutical manufacturing.[5]

Mechanistic Insights and Visualizations

Iron(lll) p-toluenesulfonate functions as a Lewis acid catalyst by accepting an electron pair,
which activates the substrate for subsequent reaction.[2]

General Lewis Acid Catalysis Workflow

The following diagram illustrates a generalized workflow for a Lewis acid-catalyzed reaction,

such as the acylation of an alcohol.
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Generalized Lewis Acid Catalysis Workflow

Experimental Workflow for Catalyzed Synthesis

The diagram below outlines a typical experimental workflow for a reaction catalyzed by Iron(lll)
p-toluenesulfonate.
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Typical Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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